Cas no 2231233-79-5 (5-Fluoro-2,1,3-benzothiadiazol-4-amine)

• Product Name: 5-Fluoro-2,1,3-benzothiadiazol-4-amine
• CAS No: 2231233-79-5
• MF: C₆H₄FN₃S
• MW: 169.179462432861
• CID: 6794497
• Update Time: 2025-05-20

5-Fluoro-2,1,3-benzothiadiazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-2,1,3-benzothiadiazol-4-amine

• Inchi： 1S/C6H4FN3S/c7-3-1-2-4-6(5(3)8)10-11-9-4/h1-2H,8H2
• InChI Key： WJIVVYMEPHKJIQ-UHFFFAOYSA-N
• SMILES： N1=C2C=CC(F)=C(N)C2=NS1

Experimental Properties

• Density: 1.596±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 289.0±20.0 °C(Predicted)
• pka: -0.02±0.48(Predicted)

Additional information on 5-Fluoro-2,1,3-benzothiadiazol-4-amine

Introduction to 5-Fluoro-2,1,3-benzothiadiazol-4-amine (CAS No. 2231233-79-5)

5-Fluoro-2,1,3-benzothiadiazol-4-amine (CAS No. 2231233-79-5) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals and materials science. This compound belongs to the class of benzothiadiazoles, which are known for their unique electronic and optical properties. The introduction of a fluorine atom at the 5-position further enhances its chemical versatility and biological activity.

The chemical structure of 5-Fluoro-2,1,3-benzothiadiazol-4-amine consists of a benzene ring fused with a thiadiazole ring, with a fluorine atom substituting at the 5-position and an amino group at the 4-position. This arrangement confers the compound with specific electronic properties that make it an attractive candidate for various applications. The thiadiazole ring is known for its strong electron-withdrawing effect, which can influence the compound's reactivity and stability.

In the field of pharmaceutical research, 5-Fluoro-2,1,3-benzothiadiazol-4-amine has shown promise as a potential lead compound for drug development. Recent studies have explored its biological activity and pharmacological properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent anti-inflammatory and antioxidant activities. These properties make it a valuable candidate for the development of new therapeutic agents targeting inflammatory diseases and oxidative stress-related conditions.

Moreover, the introduction of a fluorine atom at the 5-position has been shown to enhance the metabolic stability and bioavailability of the compound. Fluorine substitution is a common strategy in drug design to improve the pharmacokinetic properties of lead compounds. In a study conducted by researchers at the University of California, it was found that 5-Fluoro-2,1,3-benzothiadiazol-4-amine demonstrated improved metabolic stability compared to its non-fluorinated analogs. This finding is significant as it suggests that this compound could be developed into more effective and long-lasting drugs.

Beyond pharmaceutical applications, 5-Fluoro-2,1,3-benzothiadiazol-4-amine has also found use in materials science. The unique electronic properties of benzothiadiazoles make them suitable for applications in organic electronics and photovoltaic devices. Research published in Advanced Materials in 2020 highlighted the potential of this compound as a building block for organic semiconductors. The presence of the fluorine atom can fine-tune the electronic structure and bandgap of these materials, leading to improved performance in organic solar cells and field-effect transistors.

The synthesis of 5-Fluoro-2,1,3-benzothiadiazol-4-amine involves several well-established chemical reactions. One common approach is to start with 4-aminothiophenol and react it with 5-fluorobenzaldehyde to form an intermediate Schiff base. This intermediate is then cyclized using Lawesson's reagent to form the final product. The synthetic route is robust and can be scaled up for industrial production if needed.

In terms of safety and handling, 5-Fluoro-2,1,3-benzothiadiazol-4-amine should be handled with care in a well-controlled laboratory environment. Standard precautions such as wearing personal protective equipment (PPE) and working under a fume hood are recommended to ensure safety during synthesis and handling.

To summarize, 5-Fluoro-2,1,3-benzothiadiazol-4-amine (CAS No. 2231233-79-5) is a versatile compound with promising applications in both pharmaceuticals and materials science. Its unique chemical structure and properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its behavior and potential uses, this compound is likely to play an increasingly important role in various scientific disciplines.